The Discovery and Synthesis of PLH1215: A Novel Advillin Inhibitor for Cancer Research
The Discovery and Synthesis of PLH1215: A Novel Advillin Inhibitor for Cancer Research
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
PLH1215 is a novel small molecule inhibitor targeting the expression of Advillin (AVIL), a protein implicated in the tumorigenesis of several cancers, including glioblastoma. This technical guide provides a comprehensive overview of the discovery, synthesis, and biological context of PLH1215. It includes a detailed synthesis protocol, an elucidation of the AVIL signaling pathway, and standardized experimental protocols for evaluating its biological activity. This document is intended to serve as a core resource for researchers investigating new therapeutic strategies against AVIL-expressing cancers.
Introduction
Advillin (AVIL) is an actin-binding protein that has been identified as a key regulator of cytoskeletal dynamics. Recent research has unveiled its role as a bona fide oncogene, particularly in glioblastoma, where it is significantly overexpressed compared to normal brain tissue.[1] The overexpression of AVIL is correlated with increased cell proliferation and migration, highlighting it as a promising therapeutic target. PLH1215 has been developed as a specific inhibitor of AVIL expression, offering a potential new avenue for cancer therapy. This guide details the foundational knowledge required to work with and understand PLH1215.
Discovery of PLH1215
PLH1215 was identified through efforts to develop compounds that can modulate, limit, or inhibit the expression of AVIL for cancer research. Its discovery is documented in the patent WO2020223715A1, which describes a series of substituted (piperidin-1-yl)aryl analogues for modulating AVIL activity.
Synthesis Pathway of PLH1215
The synthesis of PLH1215 is achieved through a general procedure outlined in the patent literature. The core of the synthesis involves the reaction of a substituted piperidine (B6355638) methanol (B129727) derivative with an aminopyridine derivative.
General Synthesis Procedure
The title compound, PLH1215, was prepared from (3-(3-phenylpropyl)piperidin-3-yl)methanol and 2-amino-4-chloropyridine (B16104). The reaction is carried out in the presence of potassium carbonate in dimethyl sulfoxide (B87167) (DMSO) at an elevated temperature. The final product is then purified using flash column chromatography on silica (B1680970).[2]
Experimental Protocol: Synthesis of PLH1215
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Reactants:
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(3-(3-phenylpropyl)piperidin-3-yl)methanol
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2-amino-4-chloropyridine
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Potassium Carbonate (K₂CO₃)
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Dimethyl Sulfoxide (DMSO)
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Procedure:
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To a solution of (3-(3-phenylpropyl)piperidin-3-yl)methanol (1.0 eq) in DMSO, add 2-amino-4-chloropyridine (1.1 eq) and K₂CO₃ (1.5 eq).
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Heat the reaction mixture to 120 °C.
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Stir the reaction for 18 hours.
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After cooling to room temperature, the reaction mixture is diluted with water and extracted with an organic solvent (e.g., ethyl acetate).
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The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.
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The crude product is purified by flash column chromatography on silica gel (e.g., using a gradient of 10% to 100% ethyl acetate (B1210297) in hexanes) to yield PLH1215.
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The AVIL Signaling Pathway in Cancer
AVIL has been shown to drive tumorigenesis, particularly in glioblastoma, by activating specific signaling pathways. Understanding this pathway is crucial for elucidating the mechanism of action of PLH1215. The currently understood pathway involves the regulation of Forkhead Box M1 (FOXM1), which in turn modulates the expression of LIN28B, a known inhibitor of the tumor-suppressing microRNA, let-7.
The proposed signaling cascade is as follows: AVIL → FOXM1 → LIN28B --| let-7
In this pathway, the overexpression of AVIL leads to the stabilization or increased activity of the transcription factor FOXM1. FOXM1 then promotes the transcription of LIN28B. LIN28B, an RNA-binding protein, inhibits the maturation of the let-7 family of microRNAs.[3][4][5][6] The downregulation of let-7 relieves its inhibitory effect on several oncogenes, thereby promoting cancer cell proliferation and survival.
Experimental Protocols for Biological Evaluation
To assess the biological activity of PLH1215 as an AVIL inhibitor, several key experiments can be performed. These protocols are designed to be reproducible and provide quantitative data on the compound's efficacy.
Quantitative Western Blot for AVIL Expression
This protocol is used to quantify the reduction in AVIL protein expression in cancer cells following treatment with PLH1215.
Materials:
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Cancer cell line with high AVIL expression (e.g., U87 glioblastoma cells)
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PLH1215
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Cell lysis buffer (e.g., RIPA buffer) with protease inhibitors
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BCA protein assay kit
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SDS-PAGE gels and running buffer
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Transfer buffer and nitrocellulose or PVDF membranes
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Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
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Primary antibody against AVIL
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Primary antibody for a loading control (e.g., GAPDH, β-actin)
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HRP-conjugated secondary antibody
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Chemiluminescent substrate
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Imaging system
Procedure:
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Cell Treatment: Seed cells in a 6-well plate and allow them to adhere overnight. Treat the cells with varying concentrations of PLH1215 (and a vehicle control, e.g., DMSO) for a predetermined time (e.g., 24, 48 hours).
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Protein Extraction: Wash the cells with ice-cold PBS and lyse them with lysis buffer. Scrape the cells and collect the lysate. Centrifuge to pellet cell debris and collect the supernatant.
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Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.
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SDS-PAGE and Transfer: Normalize the protein amounts for each sample and run them on an SDS-PAGE gel. Transfer the separated proteins to a membrane.
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Immunoblotting: Block the membrane for 1 hour at room temperature. Incubate with the primary anti-AVIL antibody overnight at 4°C. Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
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Detection and Analysis: Wash the membrane and add the chemiluminescent substrate. Capture the signal using an imaging system. Quantify the band intensities using densitometry software. Normalize the AVIL signal to the loading control signal.
Wound Healing (Scratch) Assay for Cell Migration
This assay assesses the effect of PLH1215 on the migratory capacity of cancer cells.
Materials:
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Cancer cell line with high AVIL expression
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PLH1215
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Culture plates (e.g., 24-well plates)
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Pipette tips (e.g., p200) or a specialized scratch tool
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Microscope with a camera
Procedure:
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Cell Seeding: Seed cells in a culture plate to create a confluent monolayer.
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Creating the Wound: Once the cells are confluent, create a "scratch" or gap in the monolayer using a sterile pipette tip.
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Treatment: Wash the cells with PBS to remove dislodged cells and then add fresh media containing different concentrations of PLH1215 (and a vehicle control).
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Imaging: Immediately after adding the treatment, capture an initial image of the scratch (t=0). Place the plate in an incubator.
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Time-Lapse Imaging: Capture images of the same field of view at regular intervals (e.g., every 6-12 hours) until the scratch in the control well is nearly closed.
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Analysis: Measure the area of the cell-free gap at each time point for each condition. Calculate the percentage of wound closure over time.
Quantitative Data
Currently, specific quantitative data for PLH1215, such as IC₅₀ values for AVIL inhibition or effects on cell proliferation and migration, are not publicly available in the searched literature. Researchers are encouraged to perform the described assays to generate this data. The tables below are provided as templates for organizing such data once it is obtained.
Table 1: Inhibition of AVIL Expression by PLH1215
| Concentration of PLH1215 | Relative AVIL Expression (%) | Standard Deviation |
| Vehicle Control | 100 | |
| 0.1 µM | ||
| 1 µM | ||
| 10 µM | ||
| 100 µM |
Table 2: Effect of PLH1215 on Cell Migration (Wound Healing Assay)
| Concentration of PLH1215 | % Wound Closure at 24h | Standard Deviation |
| Vehicle Control | ||
| 0.1 µM | ||
| 1 µM | ||
| 10 µM | ||
| 100 µM |
Conclusion
PLH1215 represents a promising new tool for cancer research, specifically for studying the role of AVIL in tumorigenesis. This guide provides the essential information for its synthesis and biological evaluation. The detailed protocols and an understanding of the AVIL signaling pathway will enable researchers to effectively utilize PLH1215 in their studies and contribute to the development of novel cancer therapies. Further research is warranted to establish a comprehensive quantitative profile of PLH1215's biological activity.
